Highly selective redistribution of primary arylsilanes to secondary arylsilanes catalyzed by Ln(CH2C6H4NMe2-o)3@SBA-15†
Chemical Communications Pub Date: 2019-11-26 DOI: 10.1039/C9CC07493G
Abstract
Rare-earth metal tris(aminobenzyl) complexes Ln(CH2C6H4NMe2-o)3 (Ln = La, Y) were grafted onto the dehydroxylated periodic mesoporous silica support SBA-15 to generate the organometallicāinorganic hybrid materials Ln(CH2C6H4NMe2-o)3@SBA-15 (Ln = La (2a), Y (2b)), which demonstrated extremely high selectivity (>99%) in catalyzing the redistribution of primary arylsilanes to secondary arylsilanes without the requisition of strict control of the reaction conditions. The hybrid materials still showed a perfect selectivity and activity after three catalytic cycles.
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 10602-00-3
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CAS no.: 140632-19-5
